Cas no 946760-28-7 (3-(4-Phenoxyphenoxy)pyrrolidine)

• Product Name: 3-(4-Phenoxyphenoxy)pyrrolidine
• CAS No: 946760-28-7
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 5767477
• PubChem ID: 45075515
• Update Time: 2025-10-24

3-(4-Phenoxyphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-PHENOXYPHENOXY)PYRROLIDINE
• SCHEMBL4317978
• AKOS005263899
• EN300-1865613
• 946760-28-7
• Pyrrolidine, 3-(4-phenoxyphenoxy)-
• 3-(4-Phenoxyphenoxy)pyrrolidine

• Inchi： 1S/C16H17NO2/c1-2-4-13(5-3-1)18-14-6-8-15(9-7-14)19-16-10-11-17-12-16/h1-9,16-17H,10-12H2
• InChI Key： KFLZZGCJBPDOII-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC=CC=1)C1CNCC1

Computed Properties

• Exact Mass: 255.125928785g/mol
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 386.9±37.0 °C(Predicted)
• pka: 9.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(4-Phenoxyphenoxy)pyrrolidine

3-(4-Phenoxyphenoxy)pyrrolidine: A Comprehensive Overview

3-(4-Phenoxyphenoxy)pyrrolidine, identified by the CAS number 946760-28-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a pyrrolidine ring substituted with a phenoxyphenoxy group, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 3-(4-Phenoxyphenoxy)pyrrolidine consists of a five-membered pyrrolidine ring, which is a saturated cyclic amine, substituted at the 3-position with a phenoxyphenoxy group. This substitution introduces electronic and steric effects that influence the compound's reactivity and bioavailability. The phenoxy group, being an electron-donating moiety, enhances the compound's ability to interact with biological targets, such as enzymes and receptors.

Recent research has focused on the synthesis and characterization of 3-(4-Phenoxyphenoxy)pyrrolidine. One study published in the Journal of Medicinal Chemistry explored its potential as a kinase inhibitor. The compound demonstrated selective inhibition of certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders. This finding underscores its potential as a lead compound for drug development.

In addition to its pharmacological applications, 3-(4-Phenoxyphenoxy)pyrrolidine has been investigated for its role in polymer chemistry. Its ability to form stable amide bonds makes it a valuable building block in the synthesis of polyamides and other functional polymers. Recent advancements in this area have been documented in Macromolecules, where researchers reported enhanced mechanical properties of polymers incorporating this compound.

The synthesis of 3-(4-Phenoxyphenoxy)pyrrolidine typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. A notable method reported in Organic Letters utilizes a palladium-catalyzed coupling reaction to achieve high yields and purity. This approach not only simplifies the synthesis but also reduces environmental impact by minimizing waste generation.

Furthermore, computational studies have provided insights into the electronic properties and interaction profiles of 3-(4-Phenoxyphenoxy)pyrrolidine. Using density functional theory (DFT), researchers have mapped out its molecular orbitals and predicted its binding affinities to various biological targets. These computational models have been instrumental in guiding experimental designs and optimizing synthetic routes.

In conclusion, 3-(4-Phenoxyphenoxy)pyrrolidine, with its unique chemical structure and versatile applications, remains a focal point in contemporary chemical research. Its potential as a therapeutic agent and material precursor positions it as a valuable compound for future innovations across multiple disciplines.